89813-47-8(2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate),XH0429

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Properties

Names and Identifiers

- 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl)2-(phenylmethyl) ester, (2S,4R)-
- BOC-HYP-OBZL
- Boc-O-Hyp-OBzl
- Boc-trans-L-4-hydroxyproline benzyl ester
- N-Boc-trans-4-hydroxy-L-proline benzyl ester
- (2S,4R)-4-Hydroxy-1,2-Pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 2-(phenylmethyl) ester
- 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-(phenylmethyl) ester, (2S-trans)- (ZCI)
- 1-(1,1-Dimethylethyl) 2-(phenylmethyl) (2S,4R)-4-hydroxy-1,2-pyrrolidinedicarboxylate (ACI)
- N-(tert-Butoxycarbonyl)-4-hydroxyproline benzyl ester
- 2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
- 89813-47-8
- XH0429
- MFCD00076979
- BEIPCYKSYYZEJH-KGLIPLIRSA-N
- SCHEMBL1150829
- (2s,4r)-2-benzyl 1-t-butyl 4-hydroxypyrrolidine-1,2-dicarboxylate
- AS-49203
- 2-O-benzyl 1-O-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
- 2-Benzyl 1-(tert-butyl) (2S,4R)-4-hydroxy-1,2-pyrrolidinedicarboxylate
- (2S,4R)-2-Benzyl1-tert-butyl4-hydroxypyrrolidine-1,2-dicarboxylate
- CS-0159086
- AKOS015895923
- 2-Benzyl 1-(tert-butyl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
- AKOS015836548
- FD21790
- Benzyl (4R)-1-Boc-4-hydroxy-L-prolinate
- BocHypOBn
- Boc-Hyp-OBn
- (2S,4R)-2-Benzyl 1-tert-butyl 4-hydroxypyrrolidine-1,2-dicarboxylate
- +Expand
- MDL： MFCD00076979
- InChIKey： BEIPCYKSYYZEJH-KGLIPLIRSA-N
- Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(21)18-10-13(19)9-14(18)15(20)22-11-12-7-5-4-6-8-12/h4-8,13-14,19H,9-11H2,1-3H3/t13-,14+/m1/s1
- SMILES： C(N1C[C@H](O)C[C@H]1C(=O)OCC1C=CC=CC=1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 321.15800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 7
Monoisotopic Mass: 321.15762283g/mol
Heavy Atom Count: 23
Complexity: 425
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 76.1Å²

Experimental Properties

LogP: 2.03800
PSA: 76.07000
Density: 1.225

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00H0V7-1g	BOC-HYP-OBZL	89813-47-8	97%(HPLC)	1g	$155.00	2024-04-20
A2B Chem LLC	AH93475-1g	Boc-hyp-obzl	89813-47-8	96%	1g	$108.00	2024-04-19
Aaron	AR00H13J-250mg	BOC-HYP-OBZL	89813-47-8	97%	250mg	$62.00	2024-07-18
abcr	AB314232-1 g	Boc-Hyp-Obzl, 95%; .	89813-47-8	95%	1 g	€139.80	2023-07-19
Chemenu	CM198963-5g	2-benzyl 1-(tert-butyl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate	89813-47-8	97%	5g	$547
eNovation Chemicals LLC	D510818-25g	N-Boc-trans-4-hydroxy-L-proline benzyl ester	89813-47-8	>95%	25g	$1150	2022-06-10
TRC	B600635-100mg	Boc-hyp-obzl	89813-47-8		100mg	$ 110.00	2023-04-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H62495-1g	N-Boc-trans-4-hydroxy-L-proline benzyl ester, 95%	89813-47-8	95%	1g	￥3027.00	2023-02-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA399-1G	2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate	89813-47-8	95%	1g	￥ 1,148.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1229726-1g	2-Benzyl 1-(tert-butyl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate	89813-47-8	98%	1g	￥1752.00

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Synthesis

Synthetic Circuit 1

13726-69-7

100-39-0

89813-47-8

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Methanol , Water ; 0 °C
1.2 Solvents: Dimethylformamide ; 12 h, 0 °C

Reference

: Interstrand Dipole-Dipole Interactions Can Stabilize the Collagen Triple Helix

Shoulders, Matthew D.; Raines, Ronald T., Journal of Biological Chemistry, 2011, 286(26), 22905-22912

Synthetic Circuit 2

13726-69-7

100-39-0

89813-47-8

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Methanol , Water ; rt → 0 °C
1.2 Solvents: Dimethylformamide ; 0 °C; 20 h, rt

Reference

: Discovery of subnanomolar arginine-glycine-aspartate-based αVβ3/αVβ5 integrin binders embedding 4-aminoproline residues

Zanardi, Franca; Burreddu, Paola; Rassu, Gloria; Auzzas, Luciana; Battistini, Lucia; et al, Journal of Medicinal Chemistry, 2008, 51(6), 1771-1782

Synthetic Circuit 3

13726-69-7

100-39-0

89813-47-8

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Methanol , Water
1.2 Solvents: Dimethylformamide

Reference

: Synthesis of kainoid analogs

Barraclough, Paul; Hudhomme, Pietrick; Spray, Caroline A.; Young, Douglas W., Tetrahedron, 1995, 51(14), 4195-212

Synthetic Circuit 4

13726-69-7

100-39-0

89813-47-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

: Design and synthesis of plant cyclopeptide Astin C analogs and investigation of their immunosuppressive activity

Li, Fei; Guo, Xi-Xi; Zeng, Guang-Zhi; Qin, Wei-Wei; Zhang, Bo; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(14), 2523-2527

Synthetic Circuit 5

24424-99-5

51-35-4

100-39-0

89813-47-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Acetonitrile , Water
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

: Novel sulfur and selenium containing bis-α-amino acids from 4-hydroxyproline

Caputo, Romualdo; Della Greca, Marina; de Paola, Ivan; Mastroianni, Domenico; Longobardo, Luigi, Amino Acids, 2010, 38(1), 305-310

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Raw materials

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Preparation Products

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate (89813-47-8)

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Related Literature

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Cas no 89813-47-8 (2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate)

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Price

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Raw materials

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Preparation Products

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Related Literature

89813-47-8 (2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate) Related Products